Cas no 2182455-39-4 (5-bromothiophene-2-carbonitrile-3,4-d2)

• Product Name: 5-bromothiophene-2-carbonitrile-3,4-d2
• CAS No: 2182455-39-4
• MF: C₅H₂BrNS
• MW: 190.057402133942
• CID: 6824242
• PubChem ID: 172401750
• Update Time: 2025-03-04

5-bromothiophene-2-carbonitrile-3,4-d2 Chemical and Physical Properties

Names and Identifiers

• 5-bromothiophene-2-carbonitrile-3,4-d2
• 2182455-39-4
• CS-22313

• Inchi： 1S/C5H2BrNS/c6-5-2-1-4(3-7)8-5/h1-2H/i1D,2D
• InChI Key： YVVHCBNJWHPMCQ-QDNHWIQGSA-N
• SMILES： BrC1=C([2H])C([2H])=C(C#N)S1

Computed Properties

• Exact Mass: 188.92169Da
• Monoisotopic Mass: 188.92169Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų